molecular formula C7H14N2O B8430809 3-Amino4-methyl-epsilon-caprolactam

3-Amino4-methyl-epsilon-caprolactam

Cat. No.: B8430809
M. Wt: 142.20 g/mol
InChI Key: JJGPCZQUCRNBRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino4-methyl-epsilon-caprolactam is a substituted derivative of epsilon-caprolactam, a six-membered cyclic amide. The compound features an amino (-NH₂) group at the 3-position and a methyl (-CH₃) group at the 4-position of the lactam ring. These substituents alter its physicochemical and biological properties compared to the parent compound. Epsilon-caprolactam (CAS 105-60-2) is widely used in nylon-6 production and exhibits low toxicity due to rapid metabolic elimination . The introduction of amino and methyl groups likely enhances reactivity and modifies solubility, making 3-Amino4-methyl-epsilon-caprolactam relevant for pharmaceutical or polymer applications.

Properties

Molecular Formula

C7H14N2O

Molecular Weight

142.20 g/mol

IUPAC Name

4-amino-5-methylazepan-2-one

InChI

InChI=1S/C7H14N2O/c1-5-2-3-9-7(10)4-6(5)8/h5-6H,2-4,8H2,1H3,(H,9,10)

InChI Key

JJGPCZQUCRNBRG-UHFFFAOYSA-N

Canonical SMILES

CC1CCNC(=O)CC1N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Physicochemical Properties

The table below summarizes key properties of 3-Amino4-methyl-epsilon-caprolactam and related compounds:

Compound Molecular Weight (g/mol) logP Melting Point (°C) Boiling Point (°C) Solubility
epsilon-Caprolactam 113.18 0.66 69–70 136–139 (10 mmHg) Organic solvents, not water
3-Amino4-methyl-epsilon-caprolactam 128.18 (calculated) N/A N/A N/A Likely polar organic solvents
3-N-Boc-Amino-epsilon-caprolactam 228.30 N/A N/A N/A Organic solvents
(+/-)-alpha-Amino-epsilon-caprolactam N/A N/A N/A N/A N/A
Key Observations:
  • Molecular Weight: The amino and methyl groups increase the molecular weight of 3-Amino4-methyl-epsilon-caprolactam (~128.18 g/mol) compared to epsilon-caprolactam (113.18 g/mol). The Boc-protected analog (228.30 g/mol) is significantly heavier due to the tert-butoxycarbonyl group .
  • logP: Epsilon-caprolactam’s logP (0.66) indicates moderate hydrophobicity . The amino group in 3-Amino4-methyl-epsilon-caprolactam may lower logP slightly (increasing polarity), while the methyl group could counteract this effect.
  • Solubility: Epsilon-caprolactam is insoluble in water but miscible with most organic solvents. The amino group in 3-Amino4-methyl-epsilon-caprolactam may improve water solubility via hydrogen bonding, though the methyl group could reduce this effect.

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